Cas no 219928-65-1 (5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 219928-65-1
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• CID: 6461584
• PubChem ID: 2800269
• Update Time: 2025-05-20

5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 5-chloropyridin-3-yl 4-methylbenzene-1-sulfonate
• EN300-7012147
• 219928-65-1
• 5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H10ClNO3S/c1-9-2-4-12(5-3-9)18(15,16)17-11-6-10(13)7-14-8-11/h2-8H,1H3
• InChI Key： DENRNNBBVAVJFG-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 283.0069920g/mol
• Monoisotopic Mass: 283.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 219928-65-1): Properties, Applications, and Industry Insights

5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 219928-65-1) is a specialized sulfonate ester derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, featuring a chloropyridine moiety linked to a methylbenzene sulfonate group, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS registry number 219928-65-1 ensures precise identification in global chemical databases, addressing growing demands for traceability in R&D.

In recent years, the surge in heterocyclic compound applications has propelled interest in derivatives like 5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate. Researchers frequently explore its role in catalysis and cross-coupling reactions, aligning with trends in sustainable chemistry. The compound’s electron-withdrawing sulfonate group enhances its utility in designing bioactive molecules, particularly in drug discovery pipelines targeting kinase inhibitors—a hot topic in oncology research.

The synthesis of CAS 219928-65-1 typically involves esterification between 5-chloropyridin-3-ol and 4-methylbenzenesulfonyl chloride, optimized for high yield and purity. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, a critical step given stringent regulatory standards in GMP-compliant production. Such protocols resonate with industry demands for reproducible synthetic routes, a frequent search query among chemists.

Beyond pharmaceuticals, 5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate finds niche applications in material science, where its thermal stability aids in developing advanced polymers. This aligns with the rising focus on high-performance materials for electronics and coatings. Notably, its low environmental persistence (per preliminary biodegradation studies) addresses green chemistry priorities—a key concern for ESG-driven enterprises.

Market analytics indicate growing procurement of CAS 219928-65-1 by contract research organizations (CROs) and custom synthesis providers, reflecting its role in preclinical development. FAQs in academic forums often highlight its handling precautions (e.g., inert atmosphere storage) and solubility profiles—topics crucial for lab-scale reproducibility. Such discussions underscore the need for detailed technical bulletins, which this overview aims to supplement.

In conclusion, 5-Chloropyridin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 219928-65-1) exemplifies the intersection of structural ingenuity and applied chemistry. As industries prioritize molecular diversification and process optimization, this compound’s relevance will likely expand, particularly in targeted therapeutics and smart materials—domains where precision and innovation converge.